Cas no 2166715-96-2 (2-aminodecane-1-sulfonyl fluoride)

• Product Name: 2-aminodecane-1-sulfonyl fluoride
• CAS No: 2166715-96-2
• MF: C₁₀H₂₂FNO₂S
• MW: 239.350585460663
• CID: 5985053
• PubChem ID: 165446362
• Update Time: 2025-05-22

2-aminodecane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-aminodecane-1-sulfonyl fluoride
• EN300-1577140
• 2166715-96-2

• Inchi： 1S/C10H22FNO2S/c1-2-3-4-5-6-7-8-10(12)9-15(11,13)14/h10H,2-9,12H2,1H3
• InChI Key： APUBOKKDBQITQQ-UHFFFAOYSA-N
• SMILES： S(CC(CCCCCCCC)N)(=O)(=O)F

Computed Properties

• Exact Mass: 239.13552828g/mol
• Monoisotopic Mass: 239.13552828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-aminodecane-1-sulfonyl fluoride

2-Aminodecane-1-Sulfonyl Fluoride: A Comprehensive Overview

2-Aminodecane-1-sulfonyl fluoride, with the CAS number 2166715-96-2, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as decylsulfonyl fluoride, is a derivative of sulfonic acid and is widely recognized for its role in organic synthesis, particularly in the preparation of biologically active molecules. The compound's structure consists of a decyl chain attached to a sulfonyl group, with a fluoride ion acting as the leaving group, making it highly reactive in nucleophilic substitution reactions.

The synthesis of 2-aminodecane-1-sulfonyl fluoride typically involves the reaction of 2-amino-decanesulfonic acid with a suitable fluorinating agent. Recent advancements in fluorination techniques have enabled the production of this compound with higher purity and efficiency. The compound's reactivity is primarily attributed to the electron-withdrawing sulfonyl group, which activates the adjacent carbon for nucleophilic attack. This property makes it an ideal substrate for the preparation of various sulfonamides, which are extensively used in pharmaceuticals and agrochemicals.

In terms of physical properties, decylsulfonyl fluoride is a white crystalline solid with a melting point around 70°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. The compound's stability under various conditions has been extensively studied, with recent research highlighting its resistance to hydrolysis under neutral conditions, making it suitable for long-term storage.

The application of 2-amino-decane-sulfonyl fluoride extends beyond organic synthesis. It has been employed as an intermediate in the production of surfactants, where its amphiphilic nature contributes to enhanced emulsifying and wetting properties. Additionally, this compound has found utility in polymer chemistry, particularly in the synthesis of block copolymers and thermoplastic elastomers. Recent studies have demonstrated its potential as a building block for the development of advanced materials with tailored mechanical and thermal properties.

In the pharmaceutical industry, decylsulfonyl fluoride serves as a key intermediate in the synthesis of bioactive compounds. For instance, it has been used to prepare sulfonamide derivatives that exhibit potent anti-inflammatory and antimicrobial activities. Recent research has focused on optimizing the synthetic pathways to enhance yield and reduce costs, making this compound more accessible for large-scale production.

The environmental impact of 2-amino-decane-sulfonyl fluoride has also been a topic of interest. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 30 days. This makes it an environmentally friendly choice compared to other fluorinated compounds that persist longer in the environment.

In conclusion, 2-amino-decane-sulfonyl fluoride, or CAS number 2166715-96-2, is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceuticals. Its unique chemical properties and reactivity continue to drive innovative research and development across various industries. As advancements in synthetic methods and application studies progress, this compound is poised to play an even more significant role in shaping future technologies.